1-[2,2-Bis(4-fluorophenyl)ethyl]piperazine

• CAS RN: 111448-39-6
• Molecular Formula: C18H20F2N2
• Molecular Weight: 302.4 g/mol
• IUPAC Name: 1-[2,2-bis(4-fluorophenyl)ethyl]piperazine
• InChI: InChI=1S/C18H20F2N2/c19-16-5-1-14(2-6-16)18(13-22-11-9-21-10-12-22)15-3-7-17(20)8-4-15/h1-8,18,21H,9-13H2
• InChI Key: LKFQFYLITOQHED-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1)CC(C2=CC=C(C=C2)F)C3=CC=C(C=C3)F

Description

1-[2,2-Bis(4-fluorophenyl)ethyl]piperazine is a useful research compound. Its molecular formula is C18H20F2N2 and its molecular weight is 302.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

Synthesis routes and methods II

Procedure details

35.1 g of 1-benzyl-4-[2,2-bis(4-fluorophenyl)ethyl]-piperazine hydrochloride were hydrogenated in 1,400 ml of methanol on 8 g of palladium-on-charcoal (10%) at room temperature for 1 hour. The catalyst was filtered off with suction, the solvent was evaporated off, the residue was dissolved in 200 ml of water, the pH was brought to 10 with 2N NaOH, the solution was extracted several times with methylene chloride and the extracts were dried and concentrated.